N'-{[2-(2,4-dichlorophenoxy)propanoyl]oxy}-4-pyridinecarboximidamide

• IUPAC Name: [(Z)-[amino(pyridin-4-yl)methylidene]amino] 2-(2,4-dichlorophenoxy)propanoate
• InChI: InChI=1S/C15H13Cl2N3O3/c1-9(22-13-3-2-11(16)8-12(13)17)15(21)23-20-14(18)10-4-6-19-7-5-10/h2-9H,1H3,(H2,18,20)
• InChI Key: PIAUFVNCFULYHY-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)ON=C(C1=CC=NC=C1)N)OC2=C(C=C(C=C2)Cl)Cl
• Isomeric SMILES: CC(C(=O)O/N=C(/C1=CC=NC=C1)\N)OC2=C(C=C(C=C2)Cl)Cl
• Molecular Formula: C15H13Cl2N3O3
• Molecular Weight: 354.2 g/mol

Description

N-{[2-(2,4-dichlorophenoxy)propanoyl]oxy}-4-pyridinecarboximidamide, also known as DCPIB, is a small molecule inhibitor that has been widely used in scientific research to study the function and regulation of ion channels. DCPIB has been shown to selectively block volume-regulated anion channels (VRACs), which are important for regulating cell volume and maintaining cellular homeostasis.

Mechanism of Action

N'-{[2-(2,4-dichlorophenoxy)propanoyl]oxy}-4-pyridinecarboximidamide selectively blocks VRACs by binding to a specific site on the channel protein. The exact mechanism of action is not fully understood, but it is thought that N'-{[2-(2,4-dichlorophenoxy)propanoyl]oxy}-4-pyridinecarboximidamide binds to a hydrophobic pocket within the channel protein, causing a conformational change that prevents ions from passing through the channel.
Biochemical and Physiological Effects
N'-{[2-(2,4-dichlorophenoxy)propanoyl]oxy}-4-pyridinecarboximidamide has been shown to have a number of biochemical and physiological effects. In addition to blocking VRACs, N'-{[2-(2,4-dichlorophenoxy)propanoyl]oxy}-4-pyridinecarboximidamide has been shown to inhibit the growth and proliferation of cancer cells, and to protect against ischemic injury in the heart and brain. N'-{[2-(2,4-dichlorophenoxy)propanoyl]oxy}-4-pyridinecarboximidamide has also been shown to modulate the activity of other ion channels, including calcium-activated potassium channels and chloride channels.

Advantages and Limitations for Lab Experiments

N'-{[2-(2,4-dichlorophenoxy)propanoyl]oxy}-4-pyridinecarboximidamide has several advantages for lab experiments. It is a selective inhibitor of VRACs, making it a valuable tool for studying the role of VRACs in cellular processes. N'-{[2-(2,4-dichlorophenoxy)propanoyl]oxy}-4-pyridinecarboximidamide is also relatively stable and easy to use, and has been shown to be effective in a variety of experimental systems.
However, there are also some limitations to using N'-{[2-(2,4-dichlorophenoxy)propanoyl]oxy}-4-pyridinecarboximidamide in lab experiments. N'-{[2-(2,4-dichlorophenoxy)propanoyl]oxy}-4-pyridinecarboximidamide can have off-target effects on other ion channels, and its selectivity for VRACs may vary depending on the experimental system. In addition, N'-{[2-(2,4-dichlorophenoxy)propanoyl]oxy}-4-pyridinecarboximidamide can be toxic to cells at high concentrations, which can limit its use in certain experiments.

Future Directions

There are several future directions for research on N'-{[2-(2,4-dichlorophenoxy)propanoyl]oxy}-4-pyridinecarboximidamide. One area of interest is the development of more selective VRAC inhibitors, which could be used to study the specific roles of VRACs in different physiological processes. Another area of interest is the use of N'-{[2-(2,4-dichlorophenoxy)propanoyl]oxy}-4-pyridinecarboximidamide and other VRAC inhibitors as potential therapeutics for diseases such as cancer and ischemic injury. Finally, there is a need for further research on the mechanism of action of N'-{[2-(2,4-dichlorophenoxy)propanoyl]oxy}-4-pyridinecarboximidamide and other VRAC inhibitors, which could provide insights into the regulation of ion channels and cellular homeostasis.

Synthesis Methods

N'-{[2-(2,4-dichlorophenoxy)propanoyl]oxy}-4-pyridinecarboximidamide can be synthesized using a multistep reaction starting from 4-pyridinecarboximidamide. The first step involves the reaction of 4-pyridinecarboximidamide with 2,4-dichlorophenoxyacetic acid to form the intermediate product, which is then reacted with oxalyl chloride to form the acid chloride. The acid chloride is then reacted with 2-amino-1-propanol to form the final product, N'-{[2-(2,4-dichlorophenoxy)propanoyl]oxy}-4-pyridinecarboximidamide.

Scientific Research Applications

N'-{[2-(2,4-dichlorophenoxy)propanoyl]oxy}-4-pyridinecarboximidamide has been widely used in scientific research to study the function and regulation of VRACs. VRACs are important for regulating cell volume and maintaining cellular homeostasis, and are involved in a variety of physiological processes, including cell proliferation, differentiation, and apoptosis. N'-{[2-(2,4-dichlorophenoxy)propanoyl]oxy}-4-pyridinecarboximidamide has been shown to selectively block VRACs, making it a valuable tool for studying the role of VRACs in these processes.